Cas no 112339-46-5 (D-ribo-Hexose,3-deoxy-2-O-methyl-4-O-(phenylmethyl)-)
112339-46-5 structure
Product Name:D-ribo-Hexose,3-deoxy-2-O-methyl-4-O-(phenylmethyl)-
CAS No:112339-46-5
MF:C14H20O5
MW:268.305604934692
CID:129719
PubChem ID:57346768
Update Time:2025-04-19
D-ribo-Hexose,3-deoxy-2-O-methyl-4-O-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- D-ribo-Hexose,3-deoxy-2-O-methyl-4-O-(phenylmethyl)-
- D-ribo-Hexose, 3-deoxy-2-O-methyl-4-O-(phenylmethyl)-
- DTXSID80920737
- 112339-46-5
- 4-O-Benzyl-3-deoxy-2-O-methylhexose
-
- Inchi: 1S/C14H20O5/c1-18-12(8-15)7-14(13(17)9-16)19-10-11-5-3-2-4-6-11/h2-6,8,12-14,16-17H,7,9-10H2,1H3/t12-,13-,14+/m1/s1
- InChI Key: WXQQZMRMLQLPTQ-MCIONIFRSA-N
- SMILES: O(CC1C=CC=CC=1)[C@H]([C@@H](CO)O)C[C@H](C=O)OC
Computed Properties
- Exact Mass: 268.1311
- Monoisotopic Mass: 268.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 75.99
D-ribo-Hexose,3-deoxy-2-O-methyl-4-O-(phenylmethyl)- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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